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Comparison with Other Antibiotics

Lascufloxacin's high lung penetration provides a distinct advantage, allowing for effective bacterial

eradication at lower systemic doses compared to other fluoroquinolones.

o Clinical Free Plasma AUC . . -
Antibiotic Key Lung Penetration & Efficacy Findings
Dose (mg) (fAUC, pg-h/imL)

Lascufloxacin 75 2.65[1] Superior penetration with ELF concentrations
>15x plasma; effective against levofloxacin-
resistant S. pneumoniae [2].

Levofloxacin 500 33.1[1] Requires higher systemic dose and exposure
(fAUC) for efficacy.

Garenoxacin 400 15.0 [1]

Grepafloxacin 400 6.35[1]

Experimental Protocols
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The critical data on lung concentration comes from a specific clinical study design.

Intrapulmonary Pharmacokinetics Study in Humans

e Objective: To investigate the penetration of lascufloxacin into the lung epithelial lining fluid (ELF) and
alveolar macrophages (AM) in healthy adult volunteers [3].

e Subjects: 30 healthy adult male Japanese subjects [3].

¢ Dosage: A single oral dose of 75 mg lascufloxacin [3].

e Sample Collection: Bronchoalveolar lavage (BAL) and blood sampling were performed
simultaneously at 1, 2, 4, 6, or 24 hours after administration [3].

e Concentration Measurement: Drug concentrations were determined in plasma, ELF, and AM. The
volume of ELF was estimated using the urea dilution method, a standard technique for such studies

3].

Hollow-Fiber Infection Model (HFIM) for Efficacy

¢ Objective: To evaluate the bactericidal efficacy of lascufloxacin against Streptococcus pneumoniae
by simulating human ELF and plasma concentrations in vitro [2].

e Model System: The Hollow-Fiber Infection Model, which simulates human pharmacokinetic profiles
[2].

¢ Bacterial Strains: Levofloxacin-sensitive and levofloxacin-resistant S. pneumoniae [2].

e Key Finding: When ELF concentrations were simulated, lascufloxacin demonstrated strong
bactericidal activity against both strains. In contrast, simulated plasma concentrations showed only a
bacteriostatic effect against the resistant strain [2]. This directly links high lung penetration to clinical
efficacy.

Experimental Workflow and Key Findings

The diagram below illustrates the journey of lascufloxacin from administration to site-of-action efficacy,

based on the described methodologies.
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Conclusion

For researchers and drug development professionals, the data confirms that lascufloxacin's high and
sustained concentration in the lung is a defining characteristic. This favorable pharmacokinetic profile allows
it to achieve potent bactericidal activity at the site of infection, making it a valuable therapeutic option,

particularly for difficult-to-treat respiratory pathogens, including resistant strains.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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